Cas no 29558-05-2 (4-Aminophenyl b-D-Thiogalactopyranoside)

4-Aminophenyl β-D-Thiogalactopyranoside is a synthetic thioglycoside derivative commonly used as a chromogenic substrate for β-galactosidase enzymes. Its key advantage lies in its ability to release a colored 4-aminophenol product upon enzymatic hydrolysis, facilitating sensitive detection in biochemical assays. The thioglycosidic linkage enhances stability against non-enzymatic hydrolysis compared to O-glycosides, improving assay reliability. This compound is particularly valuable in molecular biology applications, including reporter gene assays and enzyme kinetics studies. The aromatic amine group allows for further derivatization or coupling reactions, expanding its utility in probe design. Its specificity for β-galactosidase makes it a preferred choice for selective detection systems.
4-Aminophenyl b-D-Thiogalactopyranoside structure
29558-05-2 structure
Product Name:4-Aminophenyl b-D-Thiogalactopyranoside
CAS No:29558-05-2
MF:C12H17NO5S
MW:287.332082509995
MDL:MFCD00036767
CID:239330
PubChem ID:7408088
Update Time:2025-06-06

4-Aminophenyl b-D-Thiogalactopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside,4-aminophenyl 1-thio-
    • 4-Aminophenyl-1-thio-β-D-galactopyranoside
    • 4-AMINOPHENYL-BETA-D-THIOGALACTOPYRANOSIDE
    • AMINOPHENYL-1-THIO-B-D-GALACTOPYRANOSIDE, 4-(RG)
    • 4-Aminophenyl-
    • 4-Aminophenyl b-D-thiogalactopyranoside
    • A-D-thiogalactopyranoside-Agarose 4B
    • APTG-Agarose
    • beta-D-p-Aminophenyl 1-thio-galactopyranoside
    • p-Aminophenyl 1-thio-galactoside
    • p-Aminophenyl 1-thio-beta-D-galactopyranoside
    • p-Aminophenyl 1-thio-beta-D-galactoside
    • p-Aminophenyl beta-D-thiogalactoside
    • p-Aminophenyl-beta-D-thiogalactopyranoside
    • o-Phenylene chlorophosphate
    • SCHEMBL577243
    • 4-Aminophenyl 1-thio-beta-D-galactopyranoside
    • 4-AMINOPHENYL-1-THIO-BETA-D-GALACTOPYRANOSIDE
    • (2S,3R,4S,5R,6R)-2-(4-aminophenylthio)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • (2S,3R,4S,5R,6R)-2-(4-aminophenyl)sulfanyl-6-(hydroxymethyl)oxane-3,4,5-triol
    • beta-D-Galactopyranoside, 4-aminophenyl 1-thio-
    • MFCD00036767
    • 4-Aminophenyl-1-thio--D-galactopyranoside
    • 29558-05-2
    • (2S, 3R, 4S, 5R, 6R)-2-(4-aminophenyl)sulfanyl-6-(hydroxymethyl)oxane-3, 4, 5-triol
    • DTXSID10428574
    • 4-Aminophenyl b-D-Thiogalactopyranoside
    • MDL： MFCD00036767
    • Inchi： 1S/C12H17NO5S/c13-6-1-3-7(4-2-6)19-12-11(17)10(16)9(15)8(5-14)18-12/h1-4,8-12,14-17H,5,13H2/t8-,9+,10+,11-,12+/m1/s1
    • InChI Key： XCNVFDDRUPMRPU-IIRVCBMXSA-N
    • SMILES： S(C1C=CC(=CC=1)N)[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 287.08300
  • Monoisotopic Mass: 287.08274382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • Density: 1.54
  • Melting Point: 172-173°C
  • Boiling Point: 587 ºC
  • Flash Point: 309 ºC
  • PSA: 141.47000
  • LogP: -0.25800

4-Aminophenyl b-D-Thiogalactopyranoside Security Information

4-Aminophenyl b-D-Thiogalactopyranoside Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Aminophenyl b-D-Thiogalactopyranoside Pricemore >>

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